1-(4-Hydroxyphenyl)-2-(4-methoxyphenyl)ethanone

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C15H14O3/c1-18-14-8-2-11(3-9-14)10-15(17)12-4-6-13(16)7-5-12/h2-9,16H,10H2,1H3
• InChI Key: SNEWOMIMBFPFTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)O

Description

1-(4-Hydroxyphenyl)-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-(4-methoxyphenyl)acetic acid (10 g, 0.06 mol) in PPA (20 mL) was added dropwise phenol (5.6 g, 0.06 mol) under an inert atmosphere. The mixture was then stirred at 80° C. for 1 h, quenched with cold water and extracted with EtOAc (2×300 mL). The combined organic layers were dried over Na2SO4 and concentrated in vacuo to obtain the crude product which was purified via silica gel column chromatography to afford 1-(4-hydroxyphenyl)-2-(4-methoxyphenyl)-ethanone (3 g, 20%) as a pale yellow solid

Synthesis routes and methods II

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